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Compound of Interest

Compound Name: 1-Pentadecene

Cat. No.: B078149 Get Quote

An In-Depth Technical Guide to 1-Pentadecene (CAS: 13360-61-7)

This guide provides a comprehensive technical overview of 1-Pentadecene, a linear alpha-

olefin with significant utility in polymer science, organic synthesis, and specialized biochemical

research. Designed for researchers, chemists, and drug development professionals, this

document moves beyond basic data to explain the causality behind its synthesis,

characterization, and application, ensuring a deep and actionable understanding of this

versatile molecule.

Introduction and Molecular Profile
1-Pentadecene (CAS No. 13360-61-7) is an unbranched, fifteen-carbon alpha-olefin, a class of

unsaturated hydrocarbons characterized by a terminal carbon-carbon double bond.[1][2] Its

molecular formula is C₁₅H₃₀.[3] This terminal double bond is the molecule's primary reactive

site, making it a valuable precursor and building block in a multitude of chemical

transformations.[3] As a long-chain hydrocarbon, 1-Pentadecene is a very hydrophobic,

nonpolar molecule, properties that dictate its solubility and its function in applications ranging

from polymer modification to its role as a biological semiochemical.[2]

Physicochemical and Spectroscopic Properties
The physical and spectroscopic characteristics of 1-Pentadecene are fundamental to its

handling, purification, and identification. Quantitative data are summarized in the tables below.
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Table 1: Key Physicochemical Properties of 1-
Pentadecene

Property Value Source(s)

CAS Number 13360-61-7 [1][3]

Molecular Formula C₁₅H₃₀ [3][4]

Molecular Weight 210.40 g/mol [3][5]

Appearance
Clear, colorless to light yellow

liquid
[1][6]

Melting Point -4 °C (24.8 °F) [1][6][7]

Boiling Point
268-269 °C (514-516 °F) at

760 mmHg
[1][4][6]

Density 0.775 g/mL at 25 °C [1][4]

Refractive Index (n²⁰/D) 1.438 - 1.439 [1][8]

Flash Point
>110 °C (>230 °F) - Closed

Cup
[7][8]

Water Solubility
Insoluble or difficult to mix (est.

0.0038 mg/L at 25°C)
[1][2][8]

Solubility Soluble in organic solvents [3]

Table 2: Spectroscopic Data for Structural Confirmation
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Technique Key Data Points Source(s)

¹H NMR (CDCl₃)

δ ~5.8 ppm (m, 1H, -CH=), δ

~4.9 ppm (m, 2H, =CH₂), δ

~2.0 ppm (m, 2H, allylic CH₂),

δ ~1.26 ppm (br s, 22H, alkyl

CH₂), δ ~0.88 ppm (t, 3H,

terminal CH₃)

[5]

¹³C NMR (CDCl₃)

δ ~139.2 ppm (-CH=), δ

~114.1 ppm (=CH₂), δ ~33.9

ppm (allylic CH₂), δ ~32.0-22.7

ppm (alkyl CH₂), δ ~14.1 ppm

(terminal CH₃)

[5]

IR Spectroscopy

Key Peaks (cm⁻¹): ~3077

(vinyl C-H stretch), ~2925,

2854 (alkyl C-H stretch),

~1641 (C=C stretch), ~991,

909 (vinyl C-H bend)

[9]

Mass Spectrometry (EI)

Key Fragments (m/z): 210

(M⁺), prominent clusters of

CₙH₂ₙ₊₁ and CₙH₂ₙ₋₁ ions

resulting from fragmentation of

the alkyl chain.

[10]

Synthesis Methodologies: From Industrial Scale to
Laboratory Bench
The synthesis of 1-Pentadecene can be approached from several angles, depending on the

required scale and purity. The chosen methodology is dictated by the economics of the

feedstock and the precision required for the end application.

Industrial Production: Ethylene Oligomerization
The primary industrial route to linear alpha-olefins (LAOs), including 1-Pentadecene, is the

catalytic oligomerization of ethylene. This process is favored for its use of a readily available
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and economical feedstock.

Causality and Mechanism: This synthesis relies on coordination polymerization, most famously

achieved with Ziegler-Natta catalysts (e.g., titanium halides activated by organoaluminum

compounds like triethylaluminium) or more modern single-site catalysts (e.g., chromium or

zirconium-based systems).[11][12] Unlike radical polymerization, which leads to highly

branched and uncontrollable structures, Ziegler-Natta and related catalysts operate via a

controlled insertion mechanism.[13] The ethylene monomer first coordinates to a vacant site on

the transition metal center and is then inserted into the metal-alkyl bond, extending the chain

by two carbons in each step.[12] This process, known as the Cossee-Arlman mechanism,

ensures the formation of linear chains.[11]

The process inherently produces a distribution of LAOs with varying chain lengths (e.g., C₄, C₆,

C₈...C₁₆, etc.), which must then be separated by fractional distillation to isolate 1-Pentadecene.
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Caption: Industrial production via ethylene oligomerization.

Laboratory-Scale Synthesis: Reduction of 1-
Pentadecyne
For research purposes requiring high purity without the need for complex distillations from a

mixture, a targeted synthesis from a C₁₅ precursor is preferable. The selective reduction of an

alkyne is a classic and reliable method.
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Causality and Mechanism: The synthesis from 1-Pentadecyne involves the selective

hydrogenation of the triple bond to a double bond.[14] Using a poisoned catalyst (like Lindlar's

catalyst) would yield the cis-alkene. For the terminal 1-alkene, a different approach is needed.

A reported method utilizes a palladium catalyst with formic acid as a hydrogen transfer agent.

[14] The tetrakis(triphenylphosphine)palladium(0) complex catalyzes the transfer of a hydride

from formic acid to the alkyne, achieving reduction to the alkene under relatively mild

conditions.

Experimental Protocol: Synthesis from 1-Pentadecyne

Inert Atmosphere: To a flame-dried, two-neck round-bottom flask equipped with a magnetic

stir bar and condenser, add 1-Pentadecyne (1 equivalent) and

tetrakis(triphenylphosphine)palladium(0) (0.01-0.05 equivalents).

Solvent Addition: Purge the flask with an inert gas (Argon or Nitrogen). Add anhydrous 1,4-

dioxane via syringe. Stir the mixture at room temperature (~20 °C) for 15 minutes to ensure

dissolution and catalyst coordination.[14]

Reduction: Add formic acid (2-3 equivalents) to the reaction mixture via syringe.

Heating: Heat the reaction mixture to 80 °C and maintain for 3-4 hours, monitoring progress

by thin-layer chromatography (TLC) or GC-MS analysis of aliquots.[14]

Work-up: Upon completion, cool the mixture to room temperature. Quench carefully with a

saturated sodium bicarbonate solution to neutralize excess acid.

Extraction: Transfer the mixture to a separatory funnel and extract with a nonpolar organic

solvent (e.g., hexane or diethyl ether) three times.

Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium

sulfate, filter, and concentrate under reduced pressure. The crude product can be further

purified by flash column chromatography on silica gel to yield pure 1-Pentadecene.

Analytical Characterization Workflow
Confirming the identity and purity of synthesized or purchased 1-Pentadecene is paramount.

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for this purpose,
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providing both separation and structural information.

Causality and Workflow: The nonpolar nature and volatility of 1-Pentadecene make it an ideal

candidate for GC analysis. A nonpolar column (e.g., DB-5 or equivalent) is used, where

compounds are separated based on their boiling points and interactions with the stationary

phase. As 1-Pentadecene elutes from the column, it enters the mass spectrometer, where it is

ionized (typically by electron impact, EI). The resulting molecular ion and its characteristic

fragmentation pattern serve as a definitive fingerprint for identification, which can be matched

against a spectral library like NIST.[10]
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Caption: Standard workflow for GC-MS analysis of 1-Pentadecene.
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Applications in Research and Drug Development
The unique combination of a long, hydrophobic alkyl tail and a reactive terminal alkene makes

1-Pentadecene a valuable molecule in several scientific domains.

Polymer Science: As a long-chain comonomer, 1-Pentadecene is incorporated into polymers

like polyethylene to modify their physical properties. Causality: The bulky C₁₃H₂₇ side chain,

when incorporated into the polyethylene backbone, disrupts the polymer's ability to pack into

a dense, crystalline structure. This interruption of crystallinity lowers the overall density of the

material (creating LLDPE), increases its flexibility, and improves its impact strength.[15]

Fine Chemical Synthesis: It serves as a hydrophobic building block for the synthesis of

specialty chemicals.[15] The terminal double bond can undergo various addition reactions

(e.g., hydroformylation, hydrogenation, epoxidation) to produce long-chain alcohols, acids,

and surfactants used in lubricants and detergents.[3]

Biological Research: 1-Pentadecene has been identified as a semiochemical (a chemical

involved in communication) for insects like the confused flour beetle (Tribolium confusum).[1]

It is also found in various natural sources, including safflower, burdock root, and watermelon,

and can be investigated as a potential biomarker for food consumption.[2][8] Furthermore, it

has been used in microbiology as a specific growth substrate for certain strains of sulfate-

reducing bacteria, aiding in the study of anaerobic hydrocarbon metabolism.

Safety, Handling, and Storage
While not classified as acutely hazardous, proper laboratory practices are essential when

working with 1-Pentadecene.[6][16]

Hazards: It is a combustible liquid with a high flash point.[7] Like many hydrocarbons, it may

be fatal if swallowed and enters the airways (aspiration hazard).[5] Its toxicological properties

have not been thoroughly investigated.[7]

Personal Protective Equipment (PPE): Standard PPE, including safety glasses or goggles

and chemical-resistant gloves (e.g., nitrile), should be worn.[7]

Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhaling vapors.

Avoid contact with skin, eyes, and clothing.[6]
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Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated area.[4][6] It is

stable under normal conditions.[6]

Firefighting: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as

extinguishing media.[7]

Conclusion
1-Pentadecene is more than a simple long-chain hydrocarbon; it is a highly versatile and

enabling molecule. Its efficient production via ethylene oligomerization provides an industrial

source for polymer modification, while targeted laboratory syntheses allow for its use in high-

purity applications. A thorough understanding of its physicochemical properties, supported by

robust analytical characterization, is essential for leveraging its reactivity in the synthesis of

advanced materials, fine chemicals, and for its study in biological systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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